Cas no 1803890-18-7 (2-(Difluoromethoxy)-3-fluorophenylhydrazine)

• Product Name: 2-(Difluoromethoxy)-3-fluorophenylhydrazine
• CAS No: 1803890-18-7
• MF: C₇H₇F₃N₂O
• MW: 192.138491868973
• CID: 4934652
• Update Time: 2025-11-01

2-(Difluoromethoxy)-3-fluorophenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethoxy)-3-fluorophenylhydrazine

• Inchi： 1S/C7H7F3N2O/c8-4-2-1-3-5(12-11)6(4)13-7(9)10/h1-3,7,12H,11H2
• InChI Key： ALMUSVNADFJUMU-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1OC(F)F)NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• XLogP3: 2.2
• Topological Polar Surface Area: 47.3

Additional information on 2-(Difluoromethoxy)-3-fluorophenylhydrazine

Introduction to 2-(Difluoromethoxy)-3-fluorophenylhydrazine (CAS No. 1803890-18-7)

2-(Difluoromethoxy)-3-fluorophenylhydrazine, with the CAS number 1803890-18-7, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a difluoromethoxy group and a fluorine atom, which contribute to its potential applications in drug discovery and development.

The chemical structure of 2-(Difluoromethoxy)-3-fluorophenylhydrazine consists of a phenyl ring substituted with a difluoromethoxy group at the 2-position and a fluorine atom at the 3-position. The presence of these functional groups imparts specific electronic and steric properties to the molecule, making it an attractive candidate for various chemical reactions and biological studies.

In recent years, the interest in fluorinated compounds has surged due to their enhanced biological activity and metabolic stability. 2-(Difluoromethoxy)-3-fluorophenylhydrazine is no exception. Research has shown that the introduction of fluorine atoms can significantly alter the pharmacokinetic properties of molecules, leading to improved drug efficacy and reduced side effects. This makes 2-(Difluoromethoxy)-3-fluorophenylhydrazine a valuable starting material for the synthesis of novel pharmaceutical agents.

The hydrazine moiety in 2-(Difluoromethoxy)-3-fluorophenylhydrazine is particularly noteworthy. Hydrazines are known for their reactivity and ability to participate in various chemical transformations, such as condensation reactions with aldehydes and ketones to form hydrazones. These reactions are crucial in the synthesis of bioactive molecules and have been extensively studied in the context of drug development.

One of the key applications of 2-(Difluoromethoxy)-3-fluorophenylhydrazine is in the field of anticancer drug discovery. Recent studies have demonstrated that compounds derived from this hydrazine can exhibit potent antiproliferative activity against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry reported that a series of derivatives of 2-(Difluoromethoxy)-3-fluorophenylhydrazine showed significant cytotoxicity against human breast cancer cells (MCF-7) and prostate cancer cells (PC-3). The researchers attributed this activity to the ability of these compounds to induce apoptosis and inhibit cell cycle progression.

Beyond cancer research, 2-(Difluoromethoxy)-3-fluorophenylhydrazine has also shown promise in other therapeutic areas. For example, it has been investigated as a potential lead compound for the development of antiviral agents. A study published in Antiviral Research found that certain derivatives of this compound exhibited inhibitory activity against human immunodeficiency virus (HIV) replication. The researchers suggested that the unique combination of fluorinated groups and the hydrazine moiety might contribute to its antiviral properties by interfering with viral protein synthesis or assembly.

In addition to its biological activities, 2-(Difluoromethoxy)-3-fluorophenylhydrazine has also been explored for its potential use in imaging agents. Fluorinated compounds are often used in positron emission tomography (PET) imaging due to their favorable radiolabeling properties. A study published in Bioorganic & Medicinal Chemistry Letters reported that a radiolabeled derivative of 2-(Difluoromethoxy)-3-fluorophenylhydrazine showed promising results as a PET tracer for imaging brain tumors. The high lipophilicity and stability of this compound make it suitable for crossing the blood-brain barrier and accumulating in tumor tissues.

The synthesis of 2-(Difluoromethoxy)-3-fluorophenylhydrazine typically involves several steps, including the formation of the difluoromethoxy group and subsequent functionalization with the hydrazine moiety. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. One common approach involves the reaction of 2-difluoromethoxy-3-fluoroaniline with hydrazine hydrate under appropriate conditions. This method provides good yields and purity, making it suitable for large-scale production.

The physical properties of 2-(Difluoromethoxy)-3-fluorophenylhydrazine, such as its melting point, boiling point, and solubility, are important considerations for its handling and storage. These properties can vary depending on the specific synthetic route used and any impurities present in the final product. It is generally recommended to store this compound under inert conditions to prevent degradation or reaction with moisture or air.

In conclusion, 2-(Difluoromethoxy)-3-fluorophenylhydrazine (CAS No. 1803890-18-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, including fluorinated groups and a hydrazine moiety, make it an attractive starting material for the synthesis of bioactive molecules with potential therapeutic benefits. Ongoing research continues to explore new derivatives and applications of this compound, further highlighting its significance in modern drug discovery efforts.